Cas no 1289385-11-0 (4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester)
4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 4-(((4-cyanopyridin-2-yl)oxy)methyl)piperidine-1-carboxylate
- PXHVTUAZCKXNPX-UHFFFAOYSA-N
- SBB074778
- tert-butyl 4-[(4-cyano-2-pyridyloxy)methyl]piperidinecarboxylate
- tert-butyl 4-((4-cyanopyridin-2-yloxy)methyl)piperidine-1-carboxylate
- 4-(4-Cyanopyridin-2-yloxymethyl)piperidine-1-carboxylic acid tert-butyl ester
-
- Inchi: 1S/C17H23N3O3/c1-17(2,3)23-16(21)20-8-5-13(6-9-20)12-22-15-10-14(11-18)4-7-19-15/h4,7,10,13H,5-6,8-9,12H2,1-3H3
- InChI Key: PXHVTUAZCKXNPX-UHFFFAOYSA-N
- SMILES: O(C1C=C(C#N)C=CN=1)CC1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 444
- Topological Polar Surface Area: 75.4
4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM492954-1g |
tert-Butyl4-(((4-cyanopyridin-2-yl)oxy)methyl)piperidine-1-carboxylate |
1289385-11-0 | 95% | 1g |
$878 | 2022-06-13 | |
| Fluorochem | 090563-500mg |
4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester |
1289385-11-0 | 500mg |
£442.00 | 2022-03-01 |
4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
Comprehensive Overview of 4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1289385-11-0)
4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1289385-11-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a cyano group and a tert-butyl ester moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the design of kinase inhibitors and other targeted therapies.
The compound's piperidine backbone is a common scaffold in medicinal chemistry, often associated with improved pharmacokinetic properties. Its pyridine derivative component enhances binding affinity to biological targets, a feature highly sought after in modern small-molecule drug development. Recent trends in AI-driven drug design have further increased interest in such building blocks, as they are frequently used in virtual screening and machine learning-assisted compound libraries.
From a synthetic chemistry perspective, the tert-butyl ester group in 4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester offers excellent protection for carboxylic acid functionalities during multi-step reactions. This characteristic aligns with current industry demands for protective group strategies that balance stability with easy deprotection. The compound's CAS No. 1289385-11-0 serves as a crucial identifier in chemical databases, facilitating precise searches in patent literature and scientific publications.
In the context of green chemistry initiatives, researchers are particularly interested in the compound's potential for atom-efficient synthesis. The presence of both hydrogen bond acceptors and hydrophobic domains in its structure makes it a versatile candidate for molecular optimization studies. Many pharmaceutical companies are actively investigating similar compounds as part of their fragment-based drug discovery programs.
The 4-Cyano-pyridin-2-yloxymethyl moiety has gained attention in recent medicinal chemistry forums due to its potential interactions with various biological targets. This aligns with growing interest in structure-activity relationship (SAR) studies, particularly for neurological and oncological applications. The compound's logP value and other physicochemical properties are frequently discussed in ADMET prediction models, making it a subject of interest in computational chemistry circles.
Quality control aspects of 4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester are crucial for its application in GMP-compliant synthesis. Analytical methods such as HPLC purity analysis and NMR characterization are commonly employed to verify its specifications. These quality parameters are particularly important for researchers working on preclinical development of new chemical entities.
Recent patent analyses reveal growing intellectual property activity surrounding piperidine derivatives similar to this compound, particularly in areas of kinase modulation and GPCR targeting. The CAS No. 1289385-11-0 appears in several patent families, indicating its importance in proprietary research. This aligns with current industry focus on novel heterocyclic compounds for addressing unmet medical needs.
From a supply chain perspective, the availability of 4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester from multiple chemical suppliers ensures research continuity. However, researchers often inquire about custom synthesis options and scale-up possibilities, reflecting the compound's transition from discovery to development phases. These considerations are particularly relevant in today's competitive pharmaceutical landscape.
The compound's stability profile under various conditions is another area of practical interest. Researchers frequently search for information about its storage conditions, solubility characteristics, and compatibility with common organic solvents. Such data is essential for planning multi-step synthetic routes and ensuring reproducible results in medicinal chemistry projects.
In conclusion, 4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1289385-11-0) represents an important building block in contemporary drug discovery. Its structural features address multiple current research priorities, including target selectivity, compound tractability, and synthetic accessibility. As the pharmaceutical industry continues to emphasize rational drug design, such specialized intermediates will likely maintain their significance in both academic and industrial settings.
1289385-11-0 (4-(4-Cyano-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)